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Compound of Interest

Compound Name: HDAOS

Cat. No.: B1663328

Technical Support Center: HDAOS Assays for
Hydrogen Peroxide

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals avoid false
positives and other common issues when using 10-acetyl-3,7-dihydroxyphenoxazine (HDAOS),
also known as Amplex® Red, for the detection of hydrogen peroxide (H202).

Frequently Asked Questions (FAQs)

Q1: What is the principle of the HDAOS assay for hydrogen peroxide detection?

The HDAOS assay is a highly sensitive method for detecting hydrogen peroxide. In the
presence of horseradish peroxidase (HRP), the HDAOS reagent reacts with H20z in a 1:1
stoichiometric ratio.[1] This enzymatic reaction produces resorufin, a stable and highly
fluorescent pink/red-colored product.[1][2] The amount of resorufin generated is directly
proportional to the concentration of H202 in the sample, which can be quantified by measuring
either the fluorescence (excitation ~530-560 nm, emission ~590 nm) or absorbance (~560 nm).

[2]
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Signal Detected in HDAOS Assay

Is the signal specific to H2027?

Add Catalase to a parallel sample

Yes NO

Signal is significantly reduced or abolished Signal persists

Conclusion:
Signal is a false positive.
Investigate interferences.

Conclusion:
Signal is H202-dependent.
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1. Preparation

Prepare Reagents
(HDAOS, HRP, Buffer, Standards)

2. Reaction
Add 50pL of Samples, Standards, Prepare Reaction Master Mix
& Controls to 96-well plate (HDAOS + HRP)

—

(Add 50puL Master Mix to each weID

Incubate for 15-30 min
(Protected from light)

3. Ang

lysis

Measure Fluorescence or Absorbance

Subtract Blank & Calculate Concentration
using Standard Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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peroxide]. BenchChem, [2025]. [Online PDF]. Available at:
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for-hydrogen-peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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